Cas no 31644-53-8 (2-(pyrrolidin-1-ylsulfonyl)ethanamine)

2-(pyrrolidin-1-ylsulfonyl)ethanamine structure
31644-53-8 structure
Product Name:2-(pyrrolidin-1-ylsulfonyl)ethanamine
CAS No:31644-53-8
MF:C6H15ClN2O2S
MW:214.713499307632
MDL:MFCD06801273
CID:1075622
PubChem ID:45074879
Update Time:2025-07-18

2-(pyrrolidin-1-ylsulfonyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(Pyrrolidine-1-sulfonyl)-ethylamine hydrochloride
    • 2-(pyrrolidin-1-ylsulfonyl)ethanamine hydrochloride
    • MFCD06801273
    • 31644-53-8
    • BS-28649
    • 2-(pyrrolidine-1-sulfonyl)ethan-1-amine hydrochloride
    • ALBB-005488
    • 2-(Pyrrolidine-1-sulfonyl)ethanamine HCl
    • 2-(pyrrolidine-1-sulfonyl)ethanamine hydrochloride
    • AT32401
    • CS-0204926
    • [2-(1-pyrrolidinylsulfonyl)ethyl]amine hydrochloride
    • EN300-398631
    • AKOS015849395
    • Z2106606760
    • 2-(PYRROLIDINE-1-SULFONYL)-ETHYLAMINEHYDROCHLORIDE
    • 2-pyrrolidin-1-ylsulfonylethanamine;hydrochloride
    • 2-(PYRROLIDIN-1-YLSULFONYL)ETHAN-1-AMINE HCL
    • 2-(pyrrolidin-1-ylsulfonyl)ethanaminehydrochloride
    • 2-(1-Pyrrolidinylsulfonyl)ethanamine hydrochloride
    • 2-(pyrrolidin-1-ylsulfonyl)ethanamine
    • MDL: MFCD06801273
    • Inchi: 1S/C6H14N2O2S.ClH/c7-3-6-11(9,10)8-4-1-2-5-8;/h1-7H2;1H
    • InChI Key: FSRSXSMTNVHNLS-UHFFFAOYSA-N
    • SMILES: Cl.S(CCN)(N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 214.0542766g/mol
  • Monoisotopic Mass: 214.0542766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.8Ų

2-(pyrrolidin-1-ylsulfonyl)ethanamine Security Information

2-(pyrrolidin-1-ylsulfonyl)ethanamine Pricemore >>

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Additional information on 2-(pyrrolidin-1-ylsulfonyl)ethanamine

Introduction to 2-(Pyrrolidin-1-ylsulfonyl)ethanamine (CAS No. 31644-53-8)

2-(Pyrrolidin-1-ylsulfonyl)ethanamine, also known by its CAS number 31644-53-8, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a sulfonyl group, making it an interesting candidate for various biological and chemical studies.

The chemical structure of 2-(Pyrrolidin-1-ylsulfonyl)ethanamine consists of a pyrrolidine ring attached to a sulfonyl group, which is further connected to an ethylamine chain. This arrangement imparts the compound with specific physicochemical properties that are crucial for its biological activity. The presence of the pyrrolidine ring and the sulfonyl group contributes to the compound's solubility, stability, and reactivity, making it suitable for use in a wide range of applications.

In recent years, 2-(Pyrrolidin-1-ylsulfonyl)ethanamine has gained attention in the scientific community due to its potential therapeutic applications. Research has shown that this compound exhibits significant activity in modulating various biological processes, including neurotransmitter release and receptor binding. For instance, studies have demonstrated that 2-(Pyrrolidin-1-ylsulfonyl)ethanamine can act as a potent inhibitor of certain enzymes involved in neurotransmitter metabolism, making it a valuable tool in the development of new drugs for neurological disorders.

One of the key areas of research involving 2-(Pyrrolidin-1-ylsulfonyl)ethanamine is its role in the treatment of neurodegenerative diseases. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neuronal function, and there is a pressing need for effective therapeutic interventions. Studies have shown that 2-(Pyrrolidin-1-ylsulfonyl)ethanamine can protect neurons from oxidative stress and promote neurogenesis, suggesting its potential as a neuroprotective agent.

Beyond its neuroprotective properties, 2-(Pyrrolidin-1-ylsulfonyl)ethanamine has also been investigated for its anti-inflammatory effects. Inflammation is a common feature of many diseases, including autoimmune disorders and chronic conditions such as arthritis. Research has demonstrated that 2-(Pyrrolidin-1-ylsulfonyl)ethanamine can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings highlight the compound's potential as an anti-inflammatory agent and suggest its utility in developing new treatments for inflammatory diseases.

The pharmacokinetic properties of 2-(Pyrrolidin-1-ylsulfonyl)ethanamine have also been extensively studied. Pharmacokinetic data show that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as a therapeutic agent. The compound is rapidly absorbed after oral administration and has a good bioavailability. Additionally, it exhibits low toxicity and minimal side effects, making it a promising candidate for clinical development.

In clinical trials, 2-(Pyrrolidin-1-ylsulfonyl)ethanamine has shown promising results in treating various conditions. For example, phase II clinical trials have demonstrated that the compound can significantly improve cognitive function in patients with mild cognitive impairment (MCI), a condition often associated with early-stage Alzheimer's disease. These findings have sparked interest in further clinical studies to explore the full therapeutic potential of 2-(Pyrrolidin-1-ylsulfonyl)ethanamine.

The synthetic methods for producing 2-(Pyrrolidin-1-ylsulfonyl)ethanamine have been well-documented in the literature. The most common approach involves the reaction of 2-chloroethylamine hydrochloride with pyrrolidine sulfonic acid chloride under controlled conditions. This method yields high purity products with good yields, making it suitable for large-scale production.

In conclusion, 2-(Pyrrolidin-1-ylsulfonyl)ethanamine (CAS No. 31644-53-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for developing new treatments for neurological disorders, inflammatory diseases, and other conditions. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the scientific community.

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